![molecular formula C6H5F2NO B169713 5-Amino-2,4-difluorophenol CAS No. 113512-71-3](/img/structure/B169713.png)
5-Amino-2,4-difluorophenol
Overview
Description
5-Amino-2,4-difluorophenol is a research chemical with the CAS Number: 113512-71-3 . It has a molecular weight of 145.11 and is commonly used for organic synthesis and other chemical processes .
Molecular Structure Analysis
The molecular structure of this compound contains a total of 15 bonds; 10 non-H bonds, 6 multiple bonds, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), and 1 aromatic hydroxyl .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 246.5°C at 760 mmHg . The compound should be stored in a dark place, in an inert atmosphere, at room temperature .Scientific Research Applications
Applications in Medicinal Chemistry
- Analgesic and Anti-inflammatory Properties : 5-(2,4-Difluorophenyl)salicylic acid, a compound related to 5-Amino-2,4-difluorophenol, has been identified as a potent analgesic and anti-inflammatory agent, more effective than aspirin in both efficacy and safety (Hannah et al., 1978).
Biochemical Research
- Amino Acid Analysis : A bifunctional reagent derived from 1,5-difluoro-2,4-dinitrobenzene, closely related to this compound, has been used for distinguishing and quantifying L- and D-amino acids in mixtures (Marfey, 1984).
Organic Synthesis
- Synthesis of Cyclopentadienols : 1-Amino-2,3-diphenylcyclopropenium ions, which are structurally related to this compound, have been utilized in the synthesis of cyclopentadienols (Yoshida et al., 1988).
Drug Design
- Bioisostere for Carboxylic Acids : The 2,6-difluorophenol moiety, closely related to this compound, has been tested as a lipophilic bioisostere of carboxylic acids in drug candidates (Qiu et al., 1999).
Chemistry of Organometallic Compounds
- Functionalization of Difluorophenols : The regioexhaustive functionalization of various difluorophenols, including 2,4-difluorophenol, has been achieved, demonstrating the potential of the organometallic approach in diversity-oriented synthesis (Marzi et al., 2004).
Material Science
Dye Industry Applications : Derivatives of 2,4-difluorophenol have been identified in internet-purchased products and are relevant to the dye industry (Stańczuk et al., 2013).
Optical and Dielectric Properties : The internal linkage groups of fluorinated diamine, including compounds related to this compound, affect the optical and dielectric properties of polyimide thin films (Jang et al., 2007).
Safety and Hazards
The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes .
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 5-Amino-2,4-difluorophenol are currently unknown . More research is needed to determine how this compound influences cellular processes and the downstream effects of these interactions.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Specific information on how environmental factors influence the action of this compound is currently unavailable .
Properties
IUPAC Name |
5-amino-2,4-difluorophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F2NO/c7-3-1-4(8)6(10)2-5(3)9/h1-2,10H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXADAFQCFSVRGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1O)F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80382396 | |
Record name | 5-amino-2,4-difluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80382396 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
113512-71-3 | |
Record name | 5-amino-2,4-difluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80382396 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-amino-2,4-difluorophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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